Cas no 2137777-42-3 (5-(4-ethenylphenyl)pyridine-2-carbaldehyde)

• Product Name: 5-(4-ethenylphenyl)pyridine-2-carbaldehyde
• CAS No: 2137777-42-3
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 6329929
• PubChem ID: 165470246
• Update Time: 2025-06-10

5-(4-ethenylphenyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethenylphenyl)pyridine-2-carbaldehyde
• EN300-1067151
• 2137777-42-3

• Inchi： 1S/C14H11NO/c1-2-11-3-5-12(6-4-11)13-7-8-14(10-16)15-9-13/h2-10H,1H2
• InChI Key： KAQGXIONIFERNI-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C=N1)C1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 209.084063974g/mol
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30Ų

Additional information on 5-(4-ethenylphenyl)pyridine-2-carbaldehyde

Introduction to 5-(4-Ethenylphenyl)pyridine-2-carbaldehyde (CAS No. 2137777-42-3)

5-(4-Ethenylphenyl)pyridine-2-carbaldehyde, with the CAS number 2137777-42-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic pyridine ring and the presence of a vinyl group attached to a phenyl ring, which imparts specific reactivity and functional properties.

The molecular formula of 5-(4-Ethenylphenyl)pyridine-2-carbaldehyde is C₁₃H₁₁

In the context of pharmaceutical research, 5-(4-Ethenylphenyl)pyridine-2-carbaldehyde has been explored for its potential as a building block in the development of new drugs. The presence of the pyridine ring and the carbonyl group can confer specific pharmacological properties, such as anti-inflammatory, anti-cancer, and anti-viral activities. Recent studies have shown that derivatives of this compound can exhibit potent biological activities, making it an attractive candidate for further investigation in drug discovery programs.

One notable application of 5-(4-Ethenylphenyl)pyridine-2-carbaldehyde is in the field of materials science. The compound's aromatic structure and functional groups make it suitable for use in the synthesis of advanced materials with unique properties. For example, it can be used as a monomer in polymerization reactions to create polymers with enhanced thermal stability, mechanical strength, and optical properties. These polymers have potential applications in electronics, coatings, and other high-performance materials.

In addition to its use in pharmaceuticals and materials science, 5-(4-Ethenylphenyl)pyridine-2-carbaldehyde has also been studied for its role in chemical synthesis. The compound's reactivity makes it an excellent starting material for a variety of synthetic transformations. For instance, it can undergo nucleophilic addition reactions at the carbonyl group to form new carbon-nitrogen bonds, which can be further modified to create complex organic molecules with diverse functionalities.

The synthesis of 5-(4-Ethenylphenyl)pyridine-2-carbaldehyde typically involves several steps, including the formation of the pyridine ring and the introduction of the vinyl group on the phenyl ring. Various methods have been reported in the literature for synthesizing this compound, each with its own advantages and limitations. One common approach involves the condensation of 4-vinylaniline with pyridine-2-carboxaldehyde followed by oxidation to form the desired aldehyde. Another method involves palladium-catalyzed coupling reactions to introduce the vinyl group onto the phenyl ring.

The physical properties of 5-(4-Ethenylphenyl)pyridine-2-carbaldehyde, such as its melting point, boiling point, and solubility in different solvents, are important considerations for its handling and use in various applications. The compound is generally stable under normal laboratory conditions but may require careful storage to prevent degradation or unwanted side reactions. It is important to note that while this compound is not classified as a hazardous material, proper safety precautions should always be followed when handling any chemical substance.

In conclusion, 5-(4-Ethenylphenyl)pyridine-2-carbaldehyde (CAS No. 2137777-42-3) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an important molecule for researchers and scientists working in these fields. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern chemistry.